Cas no 1262415-50-8 (2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride)

• Product Name: 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride
• CAS No: 1262415-50-8
• MF: C₈H₃ClF₆
• MW: 248.552842378616
• MDL: MFCD03701075
• CID: 4692058
• Update Time: 2025-06-21

2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride
• 2-(chloromethyl)-1,3,4-trifluoro-5-(trifluoromethyl)benzene

• MDL： MFCD03701075
• Inchi： 1S/C8H3ClF6/c9-2-3-5(10)1-4(8(13,14)15)7(12)6(3)11/h1H,2H2
• InChI Key： SMFIFPQSYHEFEO-UHFFFAOYSA-N
• SMILES： ClCC1C(=CC(C(F)(F)F)=C(C=1F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 218
• Topological Polar Surface Area: 0

Additional information on 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride

Introduction to 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride (CAS No. 1262415-50-8)

2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride (CAS No. 1262415-50-8) is a highly specialized chemical compound that has gained significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique molecular structure, which includes multiple fluorine atoms and a chloromethyl group, making it a valuable intermediate in the synthesis of various functional materials and pharmaceuticals.

The molecular formula of 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride is C₉H₃ClF₆, and its molecular weight is approximately 273.07 g/mol. The compound's physical properties include a high boiling point and low solubility in water, which are crucial for its stability and reactivity in various chemical processes. These properties make it an ideal candidate for applications where high thermal stability and chemical resistance are required.

In the context of pharmaceutical research, 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride has been explored as a key intermediate in the synthesis of novel drugs. The presence of multiple fluorine atoms can significantly enhance the metabolic stability and bioavailability of drug molecules, which is essential for their therapeutic efficacy. Recent studies have shown that fluorinated compounds like this one can improve the pharmacokinetic properties of drugs, making them more effective in treating various diseases.

One notable application of 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride is in the development of antiviral agents. Fluorinated compounds have been shown to exhibit potent antiviral activity against a wide range of viruses, including influenza and HIV. The unique structure of this compound allows it to be incorporated into antiviral drugs that can effectively inhibit viral replication without causing significant side effects. This makes it a promising candidate for the development of new antiviral therapies.

In addition to its pharmaceutical applications, 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride has also found use in the field of materials science. The high thermal stability and chemical resistance of this compound make it suitable for the synthesis of advanced materials with enhanced performance characteristics. For example, it can be used as a building block in the production of high-performance polymers and coatings that are resistant to harsh environmental conditions.

The synthesis of 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride typically involves several steps, including the fluorination of aromatic compounds and the introduction of the chloromethyl group. Recent advancements in synthetic methods have made it possible to produce this compound with high purity and yield, making it more accessible for research and industrial applications. Techniques such as electrophilic fluorination and transition metal-catalyzed reactions have been particularly effective in optimizing the synthesis process.

The safety and handling of 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride are important considerations for researchers and industrial users. While the compound is not classified as a hazardous material or controlled substance, proper precautions should be taken to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE) and following standard laboratory safety protocols.

In conclusion, 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride (CAS No. 1262415-50-8) is a versatile and valuable chemical compound with a wide range of applications in pharmaceutical research and materials science. Its unique molecular structure and favorable physical properties make it an attractive intermediate for the development of novel drugs and advanced materials. As research in these fields continues to advance, the importance of compounds like 2,3,6-Trifluoro-4-(trifluoromethyl)benzyl chloride is likely to grow even further.